Cas no 338978-76-0 (5-(4-Bromobenzenesulfonyl)-4-methyl-1,2,3-thiadiazole)

• Product Name: 5-(4-Bromobenzenesulfonyl)-4-methyl-1,2,3-thiadiazole
• CAS No: 338978-76-0
• MF: C₉H₇BrN₂O₂S₂
• MW: 319.198078393936
• CID: 6630911
• PubChem ID: 3481116
• Update Time: 2024-01-04

5-(4-Bromobenzenesulfonyl)-4-methyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• AKOS005104751
• 338978-76-0
• 5-(4-bromobenzenesulfonyl)-4-methyl-1,2,3-thiadiazole
• 9F-350S
• 5-(4-bromophenyl)sulfonyl-4-methylthiadiazole
• 4-bromophenyl 4-methyl-1,2,3-thiadiazol-5-yl sulfone
• 5-[(4-BROMOPHENYL)SULFONYL]-4-METHYL-1,2,3-THIADIAZOLE
• 1,2,3-Thiadiazole, 5-[(4-bromophenyl)sulfonyl]-4-methyl-
• 5-(4-Bromobenzenesulfonyl)-4-methyl-1,2,3-thiadiazole

• Inchi： 1S/C9H7BrN2O2S2/c1-6-9(15-12-11-6)16(13,14)8-4-2-7(10)3-5-8/h2-5H,1H3
• InChI Key： RRGDEFJYSNBOCK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1=C(C)N=NS1)(=O)=O

Computed Properties

• Exact Mass: 317.91323g/mol
• Monoisotopic Mass: 317.91323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.714±0.06 g/cm3(Predicted)
• Boiling Point: 466.7±55.0 °C(Predicted)
• pka: -6.88±0.33(Predicted)